Cas no 1248656-98-5 (PdClAllyl(Qphos))

• Product Name: PdClAllyl(Qphos)
• CAS No: 1248656-98-5
• MF: C₅₁H₅₂ClFePPd
• MW: 893.650353431702
• CID: 1004549
• Update Time: 2023-08-03

PdClAllyl(Qphos) Chemical and Physical Properties

Names and Identifiers

• Allyl(chloro)[1,2,3,4,5-pentaphenyl-1'-(di-tert-butylphosphino)ferrocene]palladium(II)
• PdClAllyl(Qphos)

• Inchi： 1S/C35H25.C13H22P.C3H5.ClH.Fe.Pd/c1-6-16-26(17-7-1)31-32(27-18-8-2-9-19-27)34(29-22-12-4-13-23-29)35(30-24-14-5-15-25-30)33(31)28-20-10-3-11-21-28;1-12(2,3)14(13(4,5)6)11-9-7-8-10-11;1-3-2;;;/h1-25H;7-10H,1-6H3;3H,1-2H2;1H;;/q3*-1;;2*+2/p-1
• InChI Key： SURRVSCVVZPMFV-UHFFFAOYSA-M
• SMILES： [Pd+]Cl.[Fe+2].P(C1C=C[CH-]C=1)(C(C)(C)C)C(C)(C)C.[C-]1(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C1C=CC=CC=1.[CH2-]C=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 55
• Rotatable Bond Count: 8
• Complexity: 645
• Topological Polar Surface Area: 0